Cas no 1247780-25-1 (N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline)

• Product Name: N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline
• CAS No: 1247780-25-1
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 5206797
• PubChem ID: 61325539
• Update Time: 2025-07-18

N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline
• 3-Fluoro-4-methyl-N-neopentylaniline
• Benzenamine, N-(2,2-dimethylpropyl)-3-fluoro-4-methyl-

• Inchi： 1S/C12H18FN/c1-9-5-6-10(7-11(9)13)14-8-12(2,3)4/h5-7,14H,8H2,1-4H3
• InChI Key： SDRAMHAPYSUTSZ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 4.1
• Topological Polar Surface Area: 12

Additional information on N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline

Comprehensive Overview of N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline (CAS No. 1247780-25-1)

N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline (CAS No. 1247780-25-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a fluoro and methyl substituent on the aromatic ring, is increasingly being explored for its potential applications in drug development and advanced material synthesis. Researchers and industry professionals are particularly interested in its synthetic pathways, physicochemical properties, and bioactivity profiles.

The growing demand for fluorinated compounds in medicinal chemistry has positioned N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline as a compound of interest. Fluorination is a key strategy in modern drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. This compound’s structural motif aligns with trends in the development of small-molecule inhibitors and targeted therapies, making it a valuable intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its potential role in modulating specific biological pathways, though further research is needed to fully elucidate its mechanisms.

In addition to its pharmaceutical applications, N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline is also being investigated for its utility in agrochemical formulations. The incorporation of fluoro groups into pesticides and herbicides has been shown to improve their efficacy and environmental stability. This compound’s lipophilic nature and electron-withdrawing properties make it a promising candidate for the development of next-generation crop protection agents. Industry experts are particularly keen on optimizing its synthesis scalability to meet the demands of large-scale agricultural applications.

The material science community has also taken note of CAS No. 1247780-25-1 due to its potential in creating advanced polymers and functional materials. The aniline derivative structure offers opportunities for polymerization and cross-linking, which could lead to materials with enhanced thermal stability and mechanical properties. Researchers are exploring its use in high-performance coatings, electronic materials, and even energy storage systems. Its compatibility with other monomers and additives makes it a versatile building block for innovative material designs.

From a synthetic chemistry perspective, the preparation of N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline involves multi-step reactions, often starting from commercially available precursors. Key steps include fluorination, alkylation, and amination, each requiring precise control of reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have streamlined its synthesis, reducing the reliance on hazardous reagents and minimizing waste generation. These improvements align with the broader industry shift toward sustainable chemical production.

Given the increasing regulatory focus on chemical safety and environmental impact, the handling and disposal of N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline must adhere to stringent guidelines. While it is not classified as a hazardous substance under current regulations, proper risk assessment and safety protocols are essential to ensure safe laboratory and industrial use. Researchers are encouraged to consult material safety data sheets (MSDS) and conduct thorough toxicity studies to evaluate its long-term effects.

The commercial availability of CAS No. 1247780-25-1 is limited, with only a handful of suppliers offering it as a custom synthesis product. This scarcity has driven interest in developing more efficient production routes and alternative sourcing strategies. Companies specializing in fine chemicals and contract research are actively working to address this gap, leveraging high-throughput screening and process optimization techniques to meet market demands.

In conclusion, N-(2,2-dimethylpropyl)-3-fluoro-4-methylaniline (CAS No. 1247780-25-1) represents a compelling case study in the intersection of chemical innovation and applied research. Its diverse potential applications—from pharmaceuticals to agrochemicals and advanced materials—highlight its versatility and value. As scientific understanding of its properties and reactivity deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and industry.